Cas no 90182-50-6 (2-Benzothiazolesulfenamide, N-(2,2,6,6-tetramethyl-4-piperidinyl)-)

• Product Name: 2-Benzothiazolesulfenamide, N-(2,2,6,6-tetramethyl-4-piperidinyl)-
• CAS No: 90182-50-6
• MF: C₁₆H₂₃N₃S₂
• MW: 321.503920793533
• CID: 792252
• PubChem ID: 667816
• Update Time: 2025-04-19

2-Benzothiazolesulfenamide, N-(2,2,6,6-tetramethyl-4-piperidinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Benzothiazolesulfenamide, N-(2,2,6,6-tetramethyl-4-piperidinyl)-
• N-(1,3-benzothiazol-2-ylsulfanyl)-2,2,6,6-tetramethylpiperidin-4-amine
• AKOS024273467
• SCHEMBL11132495
• 90182-50-6
• DTXSID10349891
• ST000238

• Inchi： 1S/C16H23N3S2/c1-15(2)9-11(10-16(3,4)19-15)18-21-14-17-12-7-5-6-8-13(12)20-14/h5-8,11,18-19H,9-10H2,1-4H3
• InChI Key： GDTGOEKRLDIBJM-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC=CC=2S1)NC1CC(C)(C)NC(C)(C)C1

Computed Properties

• Exact Mass: 321.13334009g/mol
• Monoisotopic Mass: 321.13334009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 357
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 90.5Ų